2-(4-Methoxy-3-methylbenzoyl)pyrrolidine hydrochloride

• Molecular Formula: C13H18ClNO2
• Molecular Weight: 255.74 g/mol
• IUPAC Name: (4-methoxy-3-methylphenyl)-pyrrolidin-2-ylmethanone;hydrochloride
• InChI: InChI=1S/C13H17NO2.ClH/c1-9-8-10(5-6-12(9)16-2)13(15)11-4-3-7-14-11;/h5-6,8,11,14H,3-4,7H2,1-2H3;1H
• InChI Key: GUOHBZUSSUXDSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)C2CCCN2)OC.Cl

Description

2-(4-Methoxy-3-methylbenzoyl)pyrrolidine hydrochloride is a chemical compound that features a pyrrolidine ring substituted with a 4-methoxy-3-methylbenzoyl group.

Preparation Methods

The synthesis of 2-(4-Methoxy-3-methylbenzoyl)pyrrolidine hydrochloride typically involves the reaction of 4-methoxy-3-methylbenzoic acid with pyrrolidine under specific conditions. The reaction is often catalyzed by a coupling agent such as PyBOP (benzotriazol-1-yloxytris(dimethylamino)phosphonium hexafluorophosphate) to facilitate the formation of the amide bond . Industrial production methods may involve optimizing reaction conditions to increase yield and purity, such as adjusting temperature, solvent, and reaction time.

Chemical Reactions Analysis

2-(4-Methoxy-3-methylbenzoyl)pyrrolidine hydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride, resulting in the reduction of the carbonyl group to an alcohol.

Substitution: Nucleophilic substitution reactions can occur at the pyrrolidine ring, where nucleophiles replace existing substituents under appropriate conditions.

Scientific Research Applications

2-(4-Methoxy-3-methylbenzoyl)pyrrolidine hydrochloride has several scientific research applications:

Chemistry: It serves as a building block in the synthesis of more complex molecules, particularly in the development of new pharmaceuticals.

Biology: The compound is used in studies to understand its interactions with biological targets, such as enzymes and receptors.

Industry: The compound can be used in the production of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of 2-(4-Methoxy-3-methylbenzoyl)pyrrolidine hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to a cascade of biochemical events that result in its observed effects. The exact pathways and molecular targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

2-(4-Methoxy-3-methylbenzoyl)pyrrolidine hydrochloride can be compared with other similar compounds, such as:

Pyrrolidine derivatives: These compounds share the pyrrolidine ring structure but differ in their substituents, leading to variations in their chemical and biological properties.

Benzoyl-substituted pyrrolidines: These compounds have different substituents on the benzoyl group, which can affect their reactivity and interactions with biological targets.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties compared to other similar compounds.